4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H9F2N3O2/c16-11-5-1-9(2-6-11)13(21)18-15-20-19-14(22-15)10-3-7-12(17)8-4-10/h1-8H,(H,18,20,21)
• InChI Key: FUMHABBIKRABEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)F)F
• Molecular Formula: C15H9F2N3O2
• Molecular Weight: 301.25 g/mol

Description

The compound “4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide” is an organic compound. It contains functional groups such as amide, oxadiazole, and aromatic rings with fluorine substitutions. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and tested for their antimicrobial properties. Research indicates that the presence of a fluorine atom in the benzoyl group significantly enhances antimicrobial activity. For example, derivatives synthesized through microwave-induced methods exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi, with certain compounds showing minimum inhibitory concentration (MIC) values as low as 12.5 μg/mL against selected bacterial strains (Desai, Rajpara, & Joshi, 2013). This finding suggests potential applications in developing new antimicrobial agents.

Anticancer Evaluation

Another significant area of application for derivatives of this chemical structure is in anticancer research. A study involving the synthesis of substituted benzamides, including structures similar to 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, evaluated their anticancer activity against various cancer cell lines. Some compounds demonstrated moderate to excellent anticancer activity, with IC50 values ranging significantly, indicating their potential as therapeutic agents against cancer (Ravinaik et al., 2021).

Fluorogenic Reagent for Thiols

Further, derivatives of the 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide structure have been explored as fluorogenic reagents for thiols. One study synthesized a compound that showed negligible fluorescence on its own but fluoresced intensely upon reaction with thiols, demonstrating its application in bioanalytical chemistry for the detection and quantification of thiols in biological samples (Toyo’oka et al., 1989).

Synthesis and Characterization of Coordination Networks

Moreover, research on the synthesis and characterization of coordination networks involving fluorinated derivatives has shown that these compounds can form crystalline structures with noncentric space groups, exhibiting significant second harmonic generation (SHG) efficiencies. This property is critical for applications in materials science, especially in the development of materials with nonlinear optical properties (Liao et al., 2013).